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Compound of Interest

3-(4-
Compound Name: Methylphenyl)sulfonyllpropanoic
acid
Cat. No.: B159314
\ v

[8] 3-(4-METHYLPHENYL)SULFONYLPROPANOIC ACID | 10154-76-4 - ChemicalBook 3-(4-
METHYLPHENYL)SULFONYLPROPANOIC ACID. 3-(4-
METHYLPHENYL)SULFONYLPROPANOIC ACID,10154-76-4, 3-(4-
METHYLPHENYL)SULFONYLPROPANOIC ACID. CASS:10154-76-4; 33 4:3-(TOLUENE-
A-SULFONYL)-PROPIONIC ACID; #1137 44:3-(4-METHYLPHENYL)SULFONYLPROPANOIC
ACID; CBNumber:CB01491010; 9F3:C10H1204S; fHF&: ... 1

[2] 3-[(4-methylphenyl)sulfonyl]propanoic acid - ECHA 3-[(4-
methylphenyl)sulfonyl]propanoic acid. EC Number: 233-429-2; CAS Number: 10154-76-4.
Substance information. Hazard classification & labelling. GHS07. Warning. According to the
notifications provided by companies to ECHA in CLP notifications this substance causes
serious eye irritation, causes skin irritation and may cause respiratory irritation. Read more.
CLP notifications. 1. CLP notifications. Last updated 20 December 2025. CLP notifications
provide a summary of the notifications submitted by companies to ECHA as required by the
CLP Regulation. They are not based on a harmonised classification and therefore may not
reflect the official classification of the substance (if any). Read more about the information
provided here. 3

[4] 3-((4-Methylphenyl)thio)propionic acid | CLOH1202S | CID 83694 - PubChem 3-((4-
Methylphenyl)thio)propionic acid | CL0H1202S | CID 83694 - structure, chemical names,
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physical and chemical properties, classification, patents, literature, biological activities,

safety/hazards/toxicity information, supplier lists, and more. ...

7.1. 1 GHS Classification
Pictogram(s)
Danger.

"H301 (100%): Toxic if swallowed [Danger Acute toxicity, oral] H315 (100%): Causes skin
irritation [Warning Skin corrosion/irritation] H318 (100%): Causes serious eye damage
[Danger Serious eye damage/eye irritation] ... "

P261, P264, P264+P265, P270, P271, P280, P301+P316, P302+P352, P304+P340,
P305+P354+P338, P317, P319, P321, P330, P332+P317, P362+P364, P403+P233, P405,
and P501.

"Aggregated GHS information provided per 40 reports by companies from 3 notifications to
the ECHA C&L Inventory. Each notification may be associated with multiple companies.” ...

2 Names and ldentifiers

"2.1 Computed Descriptors. 2.1.1 IUPAC Name. 3-(4-methylphenyl)sulfanylpropanoic acid.
2.1.2 InChl. InChl=1S/C10H1202S/c1-8-2-4-9(5-3-8)13-7-6-10(11)12/h2-5H,6-7H2,1H3,
(H,11,12) ... "

2.2 Molecular Formula. C10H1202S. Computed by PubChem 2.2 (PubChem release
2025.09.15) PubChem.

"2.3 Other Identifiers. 2.3.1 CAS. 13739-35-0. CAS Common Chemistry; ChemlIDplus; EPA
DSSTox; European Chemicals Agency (ECHA); FDA Global Substance Registration System
(GSRS) 13739350. ... "

2.4 Synonyms. 2.4.1 Depositor-Supplied Synonyms. 3-[(4-Methylphenyl)thio]propionic acid.
Propanoic acid, 3-[(4-methylphenyl)thio]- 3-((4-Methylphenyl)thio)propionic acid. ...

11 Classification
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11.1 ChemlDplus. ChemIDplus.

11.2 UN GHS Classification. GHS Classification (UNECE)

11.3 NORMAN Suspect List Exchange Classification. NORMAN Suspect List Exchange.
11.4 EPA DSSTox Classification. EPA DSSTox.

11.5 MolGenie Organic Chemistry Ontology. MolGenie. 5

3-[(4-Methylphenyl)sulfonyl]propanoic acid | C10H1204S | CID 780814 - PubChem 3-[(4-
Methylphenyl)sulfonyl]propanoic acid | C10H1204S | CID 780814 - structure, chemical
names, physical and chemical properties, classification, patents, literature, biological activities,

safety/hazards/toxicity information, supplier lists, and more. ...

7.1. 1 GHS Classification

Pictogram(s)

[rritant.

Signal.

Warning.

H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation].

H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation].

H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single
exposure; Respiratory tract irritation].

P261, P264, P264+P265, P271, P280, P302+P352, P304+P340, P305+P351+P338, P319,
P321, P332+P317, P337+P317, P362+P364, P403+P233, P405, and P501.

"Aggregated GHS information provided per 1 company from 1 notification to the ECHA C&L
Inventory. Each notification may be associated with multiple companies.” ...
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2 Names and ldentifiers

"2.1 Computed Descriptors. 2.1.1 IUPAC Name. 3-(4-methylphenyl)sulfonylpropanoic acid.
2.1.2 InChl. InChI=1S/C10H1204S/c1-8-2-4-9(5-3-8)15(13,14)7-6-10(11)12/h2-5H,6-
7H2,1H3,(H,11,12) ... "

e 2.2 Molecular Formula. C10H1204S. Computed by PubChem 2.2 (PubChem release
2025.09.15) PubChem.

e "2.3 Other Identifiers. 2.3.1 CAS. 10154-76-4. CAS Common Chemistry; ChemIDplus; EPA
DSSTox; European Chemicals Agency (ECHA); FDA Global Substance Registration System
(GSRS) 10154764. ... "

e 2.4 Synonyms. 2.4.1 Depositor-Supplied Synonyms. 3-(4-
METHYLPHENYL)SULFONYLPROPANOIC ACID. 3-(p-Tolylsulfonyl)propanoic acid. 3-
(Toluene-4-sulfonyl)-propionic acid. ...

e 11 Classification
e 11.1 UN GHS Classification. GHS Classification (UNECE)

e 11.2 MolGenie Organic Chemistry Ontology. MolGenie. 6 In-Depth Technical Guide:
Toxicological Profile of 3-[(4-Methylphenyl)sulfonyl]propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. The information contained herein is compiled from publicly
available sources and is not exhaustive. It is not a substitute for a comprehensive safety data
sheet (SDS) or a formal risk assessment.

Introduction

3-[(4-Methylphenyl)sulfonyl]propanoic acid, with the CAS number 10154-76-4, is a chemical
compound containing a sulfonyl group. This guide provides a summary of the available
toxicological data for this compound to support research and development activities. Due to the
limited availability of in-depth, publicly accessible toxicological studies, this document primarily
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relies on harmonized hazard classifications and information extrapolated from related chemical
structures.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid is presented below.

Property Value

IUPAC Name 3-(4-methylphenyl)sulfonylpropanoic acid
3-(p-Tolylsulfonyl)propanoic acid, 3-(Toluene-4-

Synonyms o ]
sulfonyl)-propionic acid

CAS Number 10154-76-4

Molecular Formula C10H1204S

Molecular Weight 228.26 g/mol

Toxicological Data Summary

Comprehensive quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or NOAEL
(No-Observed-Adverse-Effect-Level), for 3-[(4-Methylphenyl)sulfonyl]propanoic acid are not
readily available in the public domain. The toxicological information is primarily derived from the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification

The following table summarizes the GHS hazard classifications for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid based on notifications to the European Chemicals
Agency (ECHA).[2]
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Hazard Class Hazard Statement Pictogram Signal Word

) o H315: Causes skin _ .
Skin Irritation o GHSO07 (Irritant) Warning
Irritation

L H319: Causes serious _ _
Eye Irritation o GHSO07 (Irritant) Warning
eye irritation

Specific target organ
toxicity — single H335: May cause ] ]

] ) o GHSO07 (Irritant) Warning
exposure (Respiratory  respiratory irritation

tract irritation)

Acute Toxicity

No specific studies detailing the acute oral, dermal, or inhalation toxicity of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid were identified. The GHS classification suggests that
the primary acute effects are irritant in nature.

Chronic Toxicity, Carcinogenicity, and Genotoxicity

There is no publicly available data on the chronic toxicity, carcinogenicity, or genotoxicity of 3-
[(4-Methylphenyl)sulfonyl]propanoic acid.

Experimental Protocols

Detailed experimental protocols for toxicological studies on 3-[(4-
Methylphenyl)sulfonyl]propanoic acid are not available due to the absence of published
studies. For researchers planning to conduct such studies, standardized guidelines such as
those from the Organisation for Economic Co-operation and Development (OECD) for the
Testing of Chemicals should be followed.

As a general reference, a workflow for a common in vitro cytotoxicity assay is provided below.
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Assay
A
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(e.g., Absorbance, Fluorescence)
\- J
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and IC50 Value

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro cytotoxicity assay.

Potential Signaling Pathways

Specific signaling pathways affected by 3-[(4-Methylphenyl)sulfonyl]propanoic acid have
not been elucidated. However, compounds containing a sulfonyl group are known to interact
with various biological targets. Sulfonamides and sulfones have been reported to act as
inhibitors of enzymes such as 11[3-hydroxysteroid dehydrogenase type 1, a-glucosidase, and
protein tyrosine phosphatase 1B. They can also act as agonists for the insulin receptor tyrosine
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kinase. These interactions are often involved in the regulation of glucose metabolism and
insulin signaling.

The following diagram illustrates a generalized view of how a sulfonyl-containing compound
might interact with cellular signaling pathways, based on the known activities of this chemical
class.

N\ A

/Potential Cellular Interactions /Potential Downstream Effects

Enzyme Inhibition > Modulation of
(e.g., PTP1B, a-glucosidase) Glucose Metabolism

inhibits
Sulfonyl-Containing
Compound )
activates ) ;
Receptor Agonism .| Alteration of
(e.g., Insulin Receptor)
J

| Insulin Signaling

(N

Click to download full resolution via product page
Caption: Potential interactions of sulfonyl compounds with signaling pathways.

Important Note: The depicted pathways are generalized for the sulfonyl chemical class and
have not been specifically demonstrated for 3-[(4-Methylphenyl)sulfonyl]propanoic acid.

Conclusion and Future Directions

The currently available data on the toxicology of 3-[(4-Methylphenyl)sulfonyl]propanoic acid
is limited to GHS hazard classifications, indicating it is an irritant to the skin, eyes, and
respiratory system. There is a clear need for comprehensive toxicological studies to determine
its acute and chronic toxicity, as well as its potential for genotoxicity and carcinogenicity. Future
research should focus on in vitro and in vivo studies following standardized protocols to
establish a robust safety profile for this compound. Understanding its mechanism of action and
interaction with cellular signaling pathways will also be crucial for any potential therapeutic
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(4-METHYLPHENYL)SULFONYLPROPANOIC ACID | 10154-76-4
[m.chemicalbook.com]

» 2. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of
diabetes and its complications - PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
o 4. researchgate.net [researchgate.net]

e 5. 3-((4-Methylphenyl)thio)propionic acid | C10H1202S | CID 83694 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. 3-(4-Methylbenzenesulfonyl)propanoic acid | CL0H1204S | CID 780814 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [toxicology data for 3-[(4-
Methylphenyl)sulfonyl]propanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b159314#toxicology-data-for-3-4-methylphenyl-
sulfonyl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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